Cas no 61732-54-5 (3-Cyclobutene-1,2-dione, 3,4-bis(pentyloxy)-)

• Product Name: 3-Cyclobutene-1,2-dione, 3,4-bis(pentyloxy)-
• CAS No: 61732-54-5
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 468173
• PubChem ID: 20138703
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione, 3,4-bis(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3,4-bis(pentyloxy)-
• 3,4-dipentoxycyclobut-3-ene-1,2-dione
• SCHEMBL9809602
• DTXSID30602894
• 61732-54-5
• 3,4-Bis(pentyloxy)cyclobut-3-ene-1,2-dione

• Inchi： 1S/C14H22O4/c1-3-5-7-9-17-13-11(15)12(16)14(13)18-10-8-6-4-2/h3-10H2,1-2H3
• InChI Key： OGTXFFXCGRIEOV-UHFFFAOYSA-N
• SMILES： O(C1C(C(C=1OCCCCC)=O)=O)CCCCC

Computed Properties

• Exact Mass: 254.15186
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6